Cas no 331729-55-6 (2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol)

• Product Name: 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol
• CAS No: 331729-55-6
• MF: C₁₅H₁₃F₃O₂
• MW: 282.26
• CID: 5077578
• Update Time: 2025-06-08

2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol

• Inchi： 1S/C15H13F3O2/c16-15(17,18)13-6-7-14(12(8-13)9-19)20-10-11-4-2-1-3-5-11/h1-8,19H,9-10H2
• InChI Key： KUIHILBCDBZAKB-UHFFFAOYSA-N
• SMILES： C(F)(F)(C1C=CC(OCC2C=CC=CC=2)=C(CO)C=1)F

Additional information on 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol

Introduction to 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol (CAS No. 331729-55-6)

2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol, identified by the CAS number 331729-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of phenolic alcohols, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties. The presence of a phenylmethoxy group and a trifluoromethyl substituent on a benzene ring imparts distinct reactivity and potential biological activity, making it a valuable scaffold for further chemical modifications and drug development.

The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. Its incorporation into 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol suggests that this compound may exhibit promising properties for use in the synthesis of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug efficacy and pharmacokinetic profiles, underscoring the relevance of this compound in contemporary research.

Research studies have demonstrated that derivatives of benzenemethanol with fluorinated aromatic rings exhibit potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The phenylmethoxy moiety further contributes to the compound's versatility, allowing for further functionalization through esterification, etherification, or other synthetic pathways. These modifications can tailor the compound's properties to meet specific therapeutic requirements, making it a versatile intermediate in drug discovery.

In the context of modern pharmaceutical research, 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol (CAS No. 331729-55-6) has been explored for its potential role in developing kinase inhibitors and other enzyme-targeted therapies. The combination of the trifluoromethyl group and the hydroxyl functionality provides a balanced profile for interactions with biological targets. Additionally, computational modeling and high-throughput screening have been employed to identify derivatives of this compound that may enhance binding affinity to specific proteins involved in disease pathways.

The synthesis of 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been utilized to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the progress in synthetic methodologies that enable the production of complex organic molecules.

From a biological perspective, the hydroxyl group in 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol (CAS No. 331729-55-6) offers opportunities for further derivatization into more bioactive entities. For instance, etherification or esterification can yield compounds with improved solubility or metabolic stability. Furthermore, the presence of both electron-donating (phenylmethoxy) and electron-withdrawing (trifluoromethyl) groups on the aromatic ring suggests potential for modulating electronic properties and enhancing interactions with biological targets.

Recent publications have highlighted the role of fluorinated phenols in developing antiviral and anti-inflammatory agents. The structural features of 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol align well with these applications, as both hydrophobicity and electronic tuning are achievable through strategic modifications. Researchers are exploring its potential as a lead compound for further optimization using structure-activity relationship (SAR) studies, which aim to correlate chemical structure with biological activity.

The pharmaceutical industry continues to invest in innovative approaches to discover new drugs, leveraging natural product-inspired scaffolds like those found in 2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol (CAS No. 331729-55-6). By integrating traditional medicinal chemistry principles with cutting-edge technologies such as machine learning and artificial intelligence, scientists are accelerating the identification of promising candidates for preclinical evaluation. This interdisciplinary approach ensures that compounds like this one are rapidly translated from laboratory research into viable therapeutic options.

In conclusion,2-(Phenylmethoxy)-5-(trifluoromethyl)benzenemethanol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. The combination of a phenylmethoxy group and a trifluoromethyl substituent on a benzene ring provides an ideal platform for developing novel therapeutics targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in drug discovery efforts aimed at improving human health outcomes.